Cas no 1261904-47-5 (5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid)

5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid structure
1261904-47-5 structure
Product Name:5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
CAS No:1261904-47-5
MF:C14H12ClNO3
MW:277.702982902527
CID:2762480
PubChem ID:53223453
Update Time:2025-04-21

5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid, 95%
    • 5-(3-CHLORO-2-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
    • MFCD18317584
    • 1261904-47-5
    • DTXSID40687612
    • 5-(3-Chloro-2-methylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C14H12ClNO3/c1-8-10(4-3-5-12(8)15)9-6-11(14(17)18)13(19-2)16-7-9/h3-7H,1-2H3,(H,17,18)
    • InChI Key: PJXBIWBYEUNGQI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 277.0505709Da
  • Monoisotopic Mass: 277.0505709Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 59.4Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd